Cas no 88398-48-5 (1H-Pyrazole-4-sulfonamide, 1,3-dimethyl-5-(propylsulfonyl)-)

• Product Name: 1H-Pyrazole-4-sulfonamide, 1,3-dimethyl-5-(propylsulfonyl)-
• CAS No: 88398-48-5
• MF: C₈H₁₅N₃O₄S₂
• MW: 281.352399110794
• CID: 634233
• PubChem ID: 15136916
• Update Time: 2025-04-19

1H-Pyrazole-4-sulfonamide, 1,3-dimethyl-5-(propylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-sulfonamide, 1,3-dimethyl-5-(propylsulfonyl)-
• 1,3-dimethyl-5-propylsulfonylpyrazole-4-sulfonamide
• 88398-48-5
• SCHEMBL9200106
• 1,3-Dimethyl-5-(propane-1-sulfonyl)-1H-pyrazole-4-sulfonamide
• DTXSID20568834

• Inchi： 1S/C8H15N3O4S2/c1-4-5-16(12,13)8-7(17(9,14)15)6(2)10-11(8)3/h4-5H2,1-3H3,(H2,9,14,15)
• InChI Key： CLZVIULAQUSRCK-UHFFFAOYSA-N
• SMILES： S(CCC)(C1=C(C(C)=NN1C)S(N)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 281.05039832g/mol
• Monoisotopic Mass: 281.05039832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 129Ų